Cas no 146447-18-9 (5-Bromo-2-chloro-4-fluoroanisole)

• Product Name: 5-Bromo-2-chloro-4-fluoroanisole
• CAS No: 146447-18-9
• MF: C₇H₅BrClFO
• MW: 239.469403982162
• MDL: MFCD07784265
• CID: 135176
• PubChem ID: 354335461
• Update Time: 2025-06-08

5-Bromo-2-chloro-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-fluoroanisole
• 1-bromo-4-chloro-2-fluoro-5-methoxybenzene
• 1-BROMO-4-CHLORO-2-FLUORO-5-METHOXY-BENZENE
• Benzene,1-bromo-4-chloro-2-fluoro-5-methoxy-
• Benzene,1-bromo-4-chloro-2-fluoro-5-methoxy
• 5-Bromo-2-chloro-4-fluoro-1-methoxybenzene
• Benzene, 1-bromo-4-chloro-2-fluoro-5-methoxy-
• PubChem4557
• Jsp002700
• KHRHCBZTZQFNDK-UHFFFAOYSA-N
• RP28383
• AS04229
• AM61778
• FCH1386019
• CM10071
• AS01354
• DS-1
• 2-[(4-FLUOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
• MFCD07784265
• SCHEMBL1223997
• DS-12186
• DTXSID20436928
• B5354
• FT-0657365
• CS-0061950
• SY109622
• J-504443
• A19849
• A1-01155
• 146447-18-9
• AKOS005258989

• MDL： MFCD07784265
• Inchi： 1S/C7H5BrClFO/c1-11-7-2-4(8)6(10)3-5(7)9/h2-3H,1H3
• InChI Key： KHRHCBZTZQFNDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OC)Cl)F

Computed Properties

• Exact Mass: 237.92000
• Monoisotopic Mass: 237.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.642±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 72.0 to 76.0 deg-C
• Boiling Point: 237.7±35.0 ºC (760 Torr),
• Flash Point: 97.5±25.9 ºC,
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.25020

5-Bromo-2-chloro-4-fluoroanisole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Bromo-2-chloro-4-fluoroanisole

Research Briefing on 5-Bromo-2-chloro-4-fluoroanisole (CAS: 146447-18-9) in Chemical and Biomedical Applications

5-Bromo-2-chloro-4-fluoroanisole (CAS: 146447-18-9) is a halogenated anisole derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis and material science. This compound serves as a key intermediate in the development of active pharmaceutical ingredients (APIs) and agrochemicals. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which exhibit potential therapeutic properties, including antimicrobial, anticancer, and anti-inflammatory activities. The unique electronic and steric properties imparted by the bromo, chloro, and fluoro substituents make this compound a valuable building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Bromo-2-chloro-4-fluoroanisole as a precursor for the synthesis of fluorinated quinoline derivatives. These derivatives demonstrated potent inhibitory effects against Mycobacterium tuberculosis, suggesting potential applications in tuberculosis treatment. The study employed a multi-step synthetic route, starting with the nucleophilic aromatic substitution of 5-Bromo-2-chloro-4-fluoroanisole, followed by cyclization and functional group transformations. The results indicated that the fluorinated quinoline derivatives exhibited low cytotoxicity and high selectivity, making them promising candidates for further preclinical evaluation.

Another recent investigation, published in Organic & Biomolecular Chemistry, focused on the catalytic C-H activation of 5-Bromo-2-chloro-4-fluoroanisole for the construction of complex polycyclic aromatic hydrocarbons (PAHs). The study utilized palladium-catalyzed cross-coupling reactions to achieve high regioselectivity and yield. The resulting PAHs displayed unique optoelectronic properties, which could be leveraged in the development of organic semiconductors and photovoltaic materials. This research underscores the compound's utility beyond pharmaceutical applications, extending into the realm of advanced materials.

From a safety and regulatory perspective, 5-Bromo-2-chloro-4-fluoroanisole has been evaluated for its environmental and toxicological profile. A 2022 report by the European Chemicals Agency (ECHA) classified the compound as a Category 3 irritant, with low acute toxicity. However, due to its halogenated nature, proper handling and disposal protocols are recommended to mitigate potential environmental risks. Recent advancements in green chemistry have also explored solvent-free and catalytic methods for its synthesis, aiming to reduce the ecological footprint associated with its production.

In conclusion, 5-Bromo-2-chloro-4-fluoroanisole (CAS: 146447-18-9) continues to be a compound of high interest in both chemical and biomedical research. Its multifaceted applications, ranging from drug discovery to material science, highlight its significance as a synthetic intermediate. Future research directions may include the exploration of its derivatives for targeted drug delivery systems and the development of more sustainable synthetic methodologies. As the field progresses, this compound is expected to play a pivotal role in addressing contemporary challenges in healthcare and technology.